Cas no 98959-85-4 (Pyridine, 3,5-diethoxy-)
Pyridine, 3,5-diethoxy- structure
Product Name:Pyridine, 3,5-diethoxy-
CAS No:98959-85-4
MF:C9H13NO2
MW:167.205022573471
CID:802137
PubChem ID:18761967
Update Time:2025-04-19
Pyridine, 3,5-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3,5-diethoxy-
- 3,5-DIETHOXYPYRIDINE
- 3,5-Diaethoxy-pyridin
- 3,5-diethoxy-pyridine
- Pyridine,3,5-diethoxy
- SCHEMBL3819558
- AKOS006331660
- FT-0740038
- DTXSID40596053
- 98959-85-4
-
- Inchi: 1S/C9H13NO2/c1-3-11-8-5-9(12-4-2)7-10-6-8/h5-7H,3-4H2,1-2H3
- InChI Key: KLTYMCNDQCBKKY-UHFFFAOYSA-N
- SMILES: O(CC)C1C=NC=C(C=1)OCC
Computed Properties
- Exact Mass: 167.09500
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35000
- LogP: 1.87900
Pyridine, 3,5-diethoxy- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
98959-85-4 (Pyridine, 3,5-diethoxy-) Related Products
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